Cas no 56662-92-1 (5-ethenyl-1-methyl-1H-Imidazole)

• Product Name: 5-ethenyl-1-methyl-1H-Imidazole
• CAS No: 56662-92-1
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 335708
• PubChem ID: 15086461
• Update Time: 2025-04-19

5-ethenyl-1-methyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1-methyl-1H-Imidazole
• 1H-Imidazole, 5-ethenyl-1-methyl-
• 5-ethenyl-1-methylimidazole
• 56662-92-1
• AKOS015461741
• DTXSID70568006
• SCHEMBL609143
• 1-Methyl-5-vinyl-1H-imidazole
• SCHEMBL13089083
• 1-methyl-5-vinylimidazole

• Inchi： 1S/C6H8N2/c1-3-6-4-7-5-8(6)2/h3-5H,1H2,2H3
• InChI Key： AUHSAHIUCMNMLS-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C=C)C

Computed Properties

• Exact Mass: 108.068748264g/mol
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles